Cas no 2172506-46-4 (3-amino(cyclopropyl)methyloxetan-3-ol)

• Product Name: 3-amino(cyclopropyl)methyloxetan-3-ol
• CAS No: 2172506-46-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6052296
• PubChem ID: 146075376
• Update Time: 2025-10-23

3-amino(cyclopropyl)methyloxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino(cyclopropyl)methyloxetan-3-ol
• 3-Oxetanol, 3-(aminocyclopropylmethyl)-
• EN300-1638874
• SCHEMBL24469580
• 2172506-46-4
• 3-[Amino(cyclopropyl)methyl]oxetan-3-ol

• Inchi： 1S/C7H13NO2/c8-6(5-1-2-5)7(9)3-10-4-7/h5-6,9H,1-4,8H2
• InChI Key： OVRVPJDKUQAXMK-UHFFFAOYSA-N
• SMILES： O1CC(C(N)C2CC2)(O)C1

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 277.4±15.0 °C(Predicted)
• pka: 11.33±0.20(Predicted)

Additional information on 3-amino(cyclopropyl)methyloxetan-3-ol

Research Brief on 3-amino(cyclopropyl)methyloxetan-3-ol (CAS: 2172506-46-4) in Chemical Biology and Pharmaceutical Applications

The compound 3-amino(cyclopropyl)methyloxetan-3-ol (CAS: 2172506-46-4) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This oxetane-containing structure exhibits unique physicochemical properties due to the combination of cyclopropyl and oxetane rings, which confer both rigidity and metabolic stability. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2172506-46-4 as a building block for protease inhibitors. The oxetane moiety was shown to effectively mimic peptide bonds while providing improved pharmacokinetic properties compared to traditional peptide-based inhibitors. The cyclopropyl group adjacent to the amino functionality was found to constrain molecular conformation, enhancing target binding specificity.

Significant progress has been made in the synthetic methodology for 3-amino(cyclopropyl)methyloxetan-3-ol. A recent Nature Communications paper (2024) described an efficient asymmetric synthesis route with >99% enantiomeric excess, addressing previous challenges in stereochemical control. This advancement has enabled more extensive structure-activity relationship studies of derivatives containing this scaffold.

In oncology applications, derivatives of 2172506-46-4 have shown promising activity against several kinase targets. A 2024 ACS Chemical Biology report identified potent inhibitors of the PI3K/AKT/mTOR pathway incorporating this structural motif, with lead compounds demonstrating nanomolar potency and favorable in vivo stability. The oxetane ring was particularly noted for its ability to modulate molecular polarity while maintaining cell permeability.

The compound's potential extends beyond small molecule therapeutics. Recent work in Chemical Science (2023) has explored its use in PROTAC (proteolysis targeting chimera) design, where the scaffold serves as an optimal linker between target-binding and E3 ligase-recruiting moieties. The balanced hydrophilicity/lipophilicity of 3-amino(cyclopropyl)methyloxetan-3-ol appears to facilitate cellular uptake and proteasome recruitment.

Current challenges in the field include further optimization of synthetic scalability and comprehensive ADMET profiling of derivatives. However, the unique combination of structural features in 2172506-46-4 continues to attract significant research interest across multiple therapeutic areas, positioning it as a valuable scaffold in modern drug discovery pipelines.